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Compound of Interest

Compound Name: N,N-Dimethylpivalamide

CAS No.: 24331-71-3

Cat. No.: B1295279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis and preparation of

N,N-Dimethylpivalamide, a tertiary amide with applications in organic synthesis and

pharmaceutical development. The primary focus of this document is the detailed methodology

for its preparation via the reaction of pivaloyl chloride with dimethylamine. This guide includes

detailed experimental protocols, a summary of quantitative data, and visualizations of the

reaction pathway and experimental workflow to aid in the practical application of this synthesis.

Introduction
N,N-Dimethylpivalamide, also known as N,N,2,2-tetramethylpropanamide, is a sterically

hindered tertiary amide. Its robust chemical nature, stemming from the bulky tert-butyl group,

makes it a useful building block and intermediate in the synthesis of complex organic

molecules and active pharmaceutical ingredients. The amide functional group is a cornerstone

of many biologically active compounds, and the specific properties of N,N-Dimethylpivalamide
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make its synthesis a relevant topic for researchers in medicinal chemistry and process

development.

The most common and efficient method for the synthesis of N,N-Dimethylpivalamide is the

nucleophilic acyl substitution reaction between pivaloyl chloride and dimethylamine. This

reaction is typically performed in the presence of a base to neutralize the hydrochloric acid

byproduct, driving the reaction to completion.

Synthesis Pathway
The synthesis of N,N-Dimethylpivalamide from pivaloyl chloride and dimethylamine proceeds

through a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen

atom of dimethylamine attacks the electrophilic carbonyl carbon of pivaloyl chloride. This is

followed by the elimination of the chloride ion and deprotonation of the nitrogen by a base to

yield the final amide product.
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Start

Reaction Setup:
- Dissolve dimethylamine and triethylamine in DCM

Cool to 0 °C

Slowly add pivaloyl chloride

Stir at room temperature for 2-4 hours

Monitor by TLC

Work-up:
- Quench with 1 M HCl

- Wash with HCl, NaHCO3, Brine

Reaction complete

Dry organic layer

Purification:
- Remove solvent

- Distill or recrystallize

Characterization (NMR, IR)

End

Click to download full resolution via product page
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To cite this document: BenchChem. [Technical Guide: Synthesis and Preparation of N,N-
Dimethylpivalamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295279/docs#technical-guide-synthesis-and-
preparation-of-n-n-dimethylpivalamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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